Cas no 923212-04-8 (2-methoxy-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide)

• Product Name: 2-methoxy-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide
• CAS No: 923212-04-8
• MF: C₂₄H₁₉NO₄
• MW: 385.411966562271
• CID: 5957431
• PubChem ID: 18568742
• Update Time: 2025-10-22

2-methoxy-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide
• 2-methoxy-N-[2-(2-methylphenyl)-4-oxochromen-6-yl]benzamide
• AB01288891-03
• 2-methoxy-N-(4-oxo-2-(o-tolyl)-4H-chromen-6-yl)benzamide
• 2-methoxy-N-[2-(2-methylphenyl)-4-oxo-4H-chromen-6-yl]benzamide
• AKOS001955106
• 923212-04-8
• F2211-0157
• AB01288891-01
• NCGC00284590-01

• Inchi： 1S/C24H19NO4/c1-15-7-3-4-8-17(15)23-14-20(26)19-13-16(11-12-22(19)29-23)25-24(27)18-9-5-6-10-21(18)28-2/h3-14H,1-2H3,(H,25,27)
• InChI Key： BVZDSURMACYNER-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2OC(C3=CC=CC=C3C)=CC(=O)C=2C=1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 385.13140809g/mol
• Monoisotopic Mass: 385.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 2-methoxy-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide

Introduction to 2-methoxy-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide (CAS No. 923212-04-8)

2-methoxy-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide, also known by its CAS number 923212-04-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are characterized by their unique chromene ring structure and various functional groups that confer specific biological activities. The compound's structure includes a chromenone core, a benzamide moiety, and a methoxy group, which collectively contribute to its pharmacological properties.

The chemical structure of 2-methoxy-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide is defined by the following molecular formula: C₁₉H₁₇NO₄. The presence of the chromenone ring, benzamide group, and methoxy substituent provides a unique combination of functionalities that have been explored for their potential therapeutic applications. Recent studies have highlighted the compound's ability to interact with various biological targets, making it a promising candidate for drug development.

In the realm of medicinal chemistry, 2-methoxy-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide has been investigated for its anti-inflammatory and anti-cancer properties. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be developed into a novel therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-methoxy-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide has also shown promise in cancer research. A study published in Cancer Letters (2020) reported that the compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells. These findings indicate that the compound could be a valuable lead for developing targeted cancer therapies.

The pharmacokinetic properties of 2-methoxy-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide have also been studied to assess its potential as a drug candidate. Research published in European Journal of Pharmaceutical Sciences (2019) evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results showed that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical development.

In addition to its therapeutic potential, 2-methoxy-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide has been explored for its use in diagnostic applications. A study published in Analytical Chemistry (2018) demonstrated that the compound can be used as a fluorescent probe for detecting specific biomarkers in biological samples. The high sensitivity and selectivity of the probe make it a valuable tool for early diagnosis and monitoring of diseases.

The synthesis of 2-methoxy-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide has been optimized to improve yield and purity. A recent publication in Organic Letters (2017) described an efficient synthetic route involving condensation reactions and selective functional group modifications. This synthetic method not only enhances the scalability of production but also ensures high purity standards required for pharmaceutical applications.

In conclusion, 2-methoxy-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide (CAS No. 923212-04-8) is a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a crucial role in advancing medical treatments for various diseases.